Cas no 105850-94-0 (Ethanone,1-(tetrahydro-3-thienyl)-)

• Product name: Ethanone,1-(tetrahydro-3-thienyl)-
• CAS No: 105850-94-0
• MF: C₆H₁₀OS
• MW: 130.20800
• CID: 126871
• PubChem ID: 13625729

Ethanone,1-(tetrahydro-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(tetrahydro-3-thienyl)-
• Ethanone, 1-(tetrahydro-3-thienyl)- (9CI)
• 1-(THIOLAN-3-YL)ETHANONE
• AKOS013482480
• 105850-94-0
• Ethanone,1-(tetrahydro-3-thienyl)-(9ci)
• Ethanone, 1-(tetrahydro-3-thienyl)-(9CI)
• EN300-741354
• SCHEMBL9915228
• 1-(THIOLAN-3-YL)ETHAN-1-ONE

• Inchi： InChI=1S/C6H10OS/c1-5(7)6-2-3-8-4-6/h6H,2-4H2,1H3
• InChI Key： BDPQMTZPUFQVDG-UHFFFAOYSA-N
• SMILES： CC(C1CCSC1)=O

Computed Properties

• Exact Mass: 130.04500
• Monoisotopic Mass: 130.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 42.37000
• LogP: 1.32850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on Ethanone,1-(tetrahydro-3-thienyl)-

Ethanone, 1-(tetrahydro-3-thienyl) - A Comprehensive Overview

Ethanone, 1-(tetrahydro-3-thienyl), also known by its CAS number 105850-94-0, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a ketone group with a tetrahydrothiophene moiety. The Ethanone functional group plays a pivotal role in determining the chemical reactivity and physical properties of the molecule, while the tetrahydro-3-thienyl substituent introduces additional complexity and functionality.

Recent studies have highlighted the potential of Ethanone, 1-(tetrahydro-3-thienyl) in various applications, particularly in the synthesis of advanced materials and pharmaceutical intermediates. The compound's ability to undergo a range of chemical transformations makes it a valuable building block in organic synthesis. For instance, researchers have explored its use in the preparation of bioactive compounds, where the thienyl group contributes to the molecule's aromaticity and electronic properties.

One of the most intriguing aspects of Ethanone, 1-(tetrahydro-3-thienyl) is its versatility in participating in both nucleophilic and electrophilic reactions. This dual reactivity has been leveraged in the development of novel synthetic pathways for complex molecules. For example, recent work has demonstrated its utility in the construction of heterocyclic frameworks, which are essential components of many drugs and agrochemicals.

The physical properties of Ethanone, 1-(tetrahydro-3-thienyl) are also worth noting. With a molecular weight of approximately 166 g/mol, the compound exhibits a melting point around 78°C and a boiling point at 265°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to a wide range of laboratory techniques.

In terms of synthesis, Ethanone, 1-(tetrahydro-3-thienyl) can be prepared via several routes. A common method involves the oxidation of an appropriate thioether precursor using oxidizing agents like hydrogen peroxide or potassium permanganate. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing Ethanone, 1-(tetrahydro-3-thienyl). For instance, researchers have investigated the use of microwave-assisted synthesis and enzymatic catalysis to reduce energy consumption and minimize waste generation.

The application of Ethanone, 1-(tetrahydro-3-thienyl) extends beyond traditional organic synthesis. Its unique electronic properties make it a promising candidate for use in optoelectronic materials and sensors. For example, studies have shown that incorporating this compound into polymer matrices can enhance their conductivity and responsiveness to external stimuli.

In conclusion, Ethanone, 1-(tetrahydro-3-thienyl) is a multifaceted compound with a wealth of potential applications across various scientific disciplines. As research continues to uncover new aspects of its chemistry and functionality, this compound is poised to play an increasingly important role in both academic and industrial settings.